Cas no 53606-36-3 (4-(n-Hexylthio)benzaldehyde)

• Product Name: 4-(n-Hexylthio)benzaldehyde
• CAS No: 53606-36-3
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• MDL: MFCD16293480
• CID: 2360556
• Update Time: 2023-08-07

4-(n-Hexylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Hexylthio)-benzaldehyde
• 4-(n-Hexylthio)benzaldehyde

• MDL： MFCD16293480
• Inchi： 1S/C13H18OS/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9,11H,2-5,10H2,1H3
• InChI Key： HLDSCVSXTUDAPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=O)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 222.108
• Monoisotopic Mass: 222.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4